Cas no 15982-84-0 ((E/Z)-Bci)

• Product Name: (E/Z)-Bci
• CAS No: 15982-84-0
• MF: C₂₂H₂₃NO
• MW: 317.424125909805
• CID: 4766603
• PubChem ID: 5475586
• Update Time: 2025-04-24

(E/Z)-Bci Chemical and Physical Properties

Names and Identifiers

• (E/Z)-BCI
• 2-benzylidene-3-(cyclohexylamino)-2,3-dihydro-1h-inden-1-one
• (2Z)-2-benzylidene-3-(cyclohexylamino)-3H-inden-1-one
• (E/Z)-BCI(DUSP6 inhibitor)
• 3-(cyclohexylamino)-2-[(Z)-1-phenylmethylidene]-1H-inden-1(3H)-one
• BRD-A11007541-003-01-9
• SCHEMBL3705322
• NSC 150117
• (E/Z)-BCI(DUSP6 inhibitor)?
• HY-126390
• SCHEMBL3698122
• DA-48750
• (E)-BCI
• AKOS037648917
• CS-0103275
• EX-A3815
• 15982-84-0
• (2Z)-3-(CYCLOHEXYLAMINO)-2-(PHENYLMETHYLIDENE)-2,3-DIHYDRO-1H-INDEN-1-ONE
• AKOS021726966
• CHEMBL2010464
• BS-16023
• (E/Z)-Bci

• Inchi： 1S/C22H23NO/c24-22-19-14-8-7-13-18(19)21(23-17-11-5-2-6-12-17)20(22)15-16-9-3-1-4-10-16/h1,3-4,7-10,13-15,17,21,23H,2,5-6,11-12H2/b20-15-
• InChI Key： XJDKPLZUXCIMIS-HKWRFOASSA-N
• SMILES： O=C1C2C=CC=CC=2C(/C/1=C/C1C=CC=CC=1)NC1CCCCC1

Computed Properties

• Exact Mass: 317.177964357g/mol
• Monoisotopic Mass: 317.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on (E/Z)-Bci

Introduction to Compound CAS No. 15982-84-0: (E/Z)-Bci

The compound with CAS No. 15982-84-0, commonly referred to as (E/Z)-Bci, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of (E/Z)-Bci, including its structure, synthesis, properties, and recent advancements in its application.

(E/Z)-Bci is an abbreviation for a bicyclic compound with a specific stereochemistry, where the E and Z designations refer to the configuration of substituents around the double bond. The compound belongs to a class of molecules known for their rigid structures and potential use in drug design and materials synthesis. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based materials, making it a topic of interest for researchers worldwide.

The synthesis of (E/Z)-Bci involves a multi-step process that typically includes cyclization reactions and stereochemical control. Researchers have developed innovative methods to optimize the yield and purity of this compound, ensuring its reliability for large-scale production. One notable advancement is the use of catalytic asymmetric synthesis, which allows for the selective formation of either the E or Z isomer, depending on the desired application.

One of the most promising applications of (E/Z)-Bci is in the field of drug delivery systems. Its rigid structure enables it to act as a scaffold for attaching bioactive molecules, enhancing their stability and bioavailability. Recent studies have demonstrated its potential in targeting specific receptors, making it a valuable tool in pharmaceutical research.

In addition to its pharmaceutical applications, (E/Z)-Bci has also found use in materials science. Its ability to form stable cross-linked networks has led to its incorporation into advanced polymers and composites. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for high-performance applications such as aerospace components and electronic devices.

Recent research has also explored the use of (E/Z)-Bci in sustainable chemistry. By incorporating this compound into biodegradable polymers, scientists aim to develop environmentally friendly materials that can replace traditional plastics. This approach aligns with global efforts to reduce waste and promote circular economy practices.

The structural versatility of (E/Z)-Bci has also made it a valuable tool in academic research. Its ability to undergo various chemical transformations allows researchers to study fundamental aspects of organic chemistry, such as stereochemical outcomes and reaction mechanisms. This has led to numerous publications in reputable journals, further solidifying its importance in the scientific community.

In conclusion, (E/Z)-Bci (CAS No. 15982-84-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule for future innovations in medicine, materials science, and sustainable chemistry.